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The SO₃-NH₃ Reaction and Ash Deposition

The core mechanism influencing ash deposition in systems where SO₃ and NH₃ are both present is the

formation of ammonium bisulfate (ABS) [1].

Formation and Impact: In flue gases, SO₂ is first oxidized to SO₃. This SO₃ then reacts with
ammonia (used as a reducing agent in NOx control systems) and water vapor to form ABS [1]. This

substance is particularly problematic because it is highly sticky and corrosive.
Effect on Deposition: ABS deposits readily on surfaces like air preheaters and catalysts, leading to

blockage, reduced equipment efficiency, and deactivation of catalytic sites [1]. The rate and
quantity of ABS formation, and therefore the ash deposition rate, are directly influenced by the relative

amounts of SO₃ and NH₃ available.

Experimental Analysis of ABS

To study ABS and its formation conditions, researchers use specific collection and analytical methods. The

table below summarizes the key techniques for detecting the relevant compounds.

Detection
Object

Sampling Method Detection Indicator

SO₃ (gas) Controlled condensation, Spiral tube method,

Isopropanol absorption

SO₄²⁻ (sulfate ion) [1]
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Detection
Object

Sampling Method Detection Indicator

NH₃ (gas) Lye absorption, Continuous Emission Monitoring

System (CEMS)

NH₄⁺ (ammonium ion) [1]

NH₄HSO₄

(ABS)

Collection on quartz wool or glass beads Analysis of NH₄⁺ and SO₄²⁻

ions [1]

The relationship between the molar concentrations of sulfate (M) and ammonium (N) in collected samples

can be used to determine the composition of the deposited salts [1]:

If M ≥ N, the product is primarily ammonium bisulfate (NH₄HSO₄).
If M ≤ 0.5 N, the product is ammonium sulfate ((NH₄)₂SO₄).

If 0.5 N < M < N, the deposit is a mixture of both salts.

Workflow for Studying ABS Formation and Deposition

The following diagram illustrates the general experimental workflow for investigating ABS formation and its

impact, based on the methodologies found in the research.
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Start: Simulate Flue Gas

Introduce SO₂ and Oxidize to SO₃

Introduce Ammonia (NH₃)

Control Reaction Conditions
(Temperature, Humidity)

ABS Formation (NH₄HSO₄)

Sample Collection
(Quartz Wool, Glass Beads)

Laboratory Analysis

Quantify Ions
(NH₄⁺ and SO₄²⁻)

Determine Salt Composition
& Deposition Propensity
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Suggestions for Finding Specific Data

The search results confirm the importance of the SO₃/NH₃ ratio but lack a direct comparison guide with

quantitative deposition rates. To find the specific data you need, I suggest:

Using Targeted Search Queries: Look for scholarly articles using terms like "ammonium
bisulfate deposition rate," "SO3 to NH3 ratio SCR," or "ABS formation

kinetics".
Consulting Industry Literature: Technical reports from power industry research bodies (like the

mentioned Xi'an Thermal Power Research Institute [1]) often contain detailed experimental data on
this practical problem.

Focusing on Thresholds: Much research focuses on the ammonia slip threshold (the point where
excess NH₃ leads to problematic ABS formation), which is a key operational variable [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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